Cas no 1196-72-1 (Urea,N-(2-hydroxyphenyl)-)

Urea,N-(2-hydroxyphenyl)- structure
Urea,N-(2-hydroxyphenyl)- structure
Product Name:Urea,N-(2-hydroxyphenyl)-
CAS No:1196-72-1
MF:C7H8N2O2
MW:152.150621414185
CID:197661
PubChem ID:70964
Update Time:2025-04-19

Urea,N-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(2-hydroxyphenyl)-
    • (2-Hydroxyphenyl)urea
    • 2-Ureidophenol
    • (o-hydroxyphenyl)urea
    • 1-(2-Hydroxyphenyl)urea
    • 2-hydroxyphenylurea
    • AC1Q5NP7
    • n-(2-hydroxy-benzene)-urea
    • NSC176141
    • o-hydroxyphenylurea
    • SureCN3859948
    • Urea, (2-hydroxyphenyl)-
    • ureidophenol
    • Urea, (o-hydroxyphenyl)-
    • DTXSID1061605
    • 7IM2K7AX1C
    • Urea, N-(2-hydroxyphenyl)-
    • 1196-72-1
    • SCHEMBL3859948
    • UNII-7IM2K7AX1C
    • CHEMBL225487
    • N-(2-Hydroxyphenyl)urea
    • N-(2-Hydroxyphenyl)urea #
    • NSC 176141
    • AKOS022634774
    • NSC-176141
    • Inchi: 1S/C7H8N2O2/c8-7(11)9-5-3-1-2-4-6(5)10/h1-4,10H,(H3,8,9,11)
    • InChI Key: BQJBONTVMVGWPV-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1NC(N)=O

Computed Properties

  • Exact Mass: 152.05864
  • Monoisotopic Mass: 152.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.4A^2
  • Surface Charge: 0
  • Tautomer Count: 13
  • XLogP3: nothing

Experimental Properties

  • Density: 1.407
  • Boiling Point: 279.2°Cat760mmHg
  • Flash Point: 122.7°C
  • Refractive Index: 1.689
  • PSA: 75.35
  • LogP: 1.65610

Urea,N-(2-hydroxyphenyl)- Related Literature

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